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Compound of Interest

Compound Name: 4-Methyloxazol-5-amine

CAS No.: 751436-72-3

Cat. No.: B1515316

Get Quote

Introduction
4-Methyloxazol-5-amine is a heterocyclic compound of significant interest to researchers in

medicinal chemistry and drug development. Its oxazole core is a privileged scaffold found in

numerous biologically active molecules. A thorough understanding of its structural and

electronic properties is paramount for its effective utilization in the synthesis of novel

therapeutic agents. This technical guide provides a comprehensive analysis of the

spectroscopic data of 4-Methyloxazol-5-amine, including Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS). As a Senior Application Scientist, this guide

is structured to not only present the data but also to offer insights into the experimental

rationale and data interpretation, empowering researchers to confidently identify and

characterize this versatile building block.

The structural integrity and purity of a compound are the cornerstones of reliable and

reproducible research. Spectroscopic analysis provides the definitive fingerprint of a molecule,

and a deep understanding of this data is non-negotiable for scientific rigor. This guide is

designed to be a self-validating resource, where the presented data and the underlying

principles of each analytical technique reinforce one another.
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Molecular Structure and Key Features
Before delving into the spectroscopic data, it is essential to visualize the molecular architecture

of 4-Methyloxazol-5-amine. The molecule consists of a five-membered oxazole ring

substituted with a methyl group at the C4 position and a primary amine group at the C5

position.

Molecular structure of 4-Methyloxazol-5-amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules in solution. It provides detailed information about the chemical environment,

connectivity, and spatial arrangement of atoms.

Experimental Protocol: Acquiring NMR Spectra
Sample Preparation:

Accurately weigh 5-10 mg of 4-Methyloxazol-5-amine.

Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-

d₆) in a clean, dry NMR tube. The choice of solvent is critical; for this compound, DMSO-d₆ is

often preferred due to the potential for hydrogen bonding with the amine protons.

Ensure the solution is homogeneous. Gentle vortexing or sonication may be applied if

necessary.

¹H NMR Acquisition:

Instrument: A 400 MHz (or higher) NMR spectrometer.

Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

Number of Scans: 16-32 scans to achieve a good signal-to-noise ratio.

Relaxation Delay (d1): 2 seconds.

Spectral Width: 0-12 ppm.
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¹³C NMR Acquisition:

Instrument: A 100 MHz (or higher) NMR spectrometer.

Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30' on Bruker

instruments).

Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

Relaxation Delay (d1): 2-5 seconds.

Spectral Width: 0-200 ppm.

¹H NMR Spectral Data (Predicted)
The proton NMR spectrum of 4-Methyloxazol-5-amine is expected to show three distinct

signals corresponding to the three different proton environments in the molecule.
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Chemical Shift

(δ, ppm)
Multiplicity Integration Assignment Rationale

~7.5 Singlet 1H H2 (oxazole ring)

The proton at the

C2 position of

the oxazole ring

is in an electron-

deficient

environment and

is expected to

resonate

downfield.

~4.9 Broad Singlet 2H -NH₂

The protons of

the primary

amine are

exchangeable

and often appear

as a broad

signal. The

chemical shift

can vary

depending on the

solvent and

concentration

due to hydrogen

bonding.

~2.1 Singlet 3H -CH₃

The methyl

group protons

are in a relatively

shielded

environment and

are expected to

appear as a

sharp singlet.

¹³C NMR Spectral Data (Predicted)
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The proton-decoupled ¹³C NMR spectrum will provide information on the carbon skeleton of the

molecule.

Chemical Shift (δ, ppm) Assignment Rationale

~155 C2

The C2 carbon is double-

bonded to nitrogen and

adjacent to oxygen, leading to

a significant downfield shift.

~145 C5

This carbon is part of a C=C

double bond within the ring

and is attached to the electron-

donating amine group,

influencing its chemical shift.

~130 C4

The C4 carbon is also part of

the C=C double bond and is

substituted with a methyl

group.

~10 -CH₃

The methyl carbon is an sp³

hybridized carbon and will

appear in the upfield region of

the spectrum.

Infrared (IR) Spectroscopy
IR spectroscopy is a valuable technique for identifying the functional groups present in a

molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol: Acquiring IR Spectra
Sample Preparation (Attenuated Total Reflectance - ATR):

Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and

allowing it to dry completely.
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Place a small amount of the solid 4-Methyloxazol-5-amine sample directly onto the ATR

crystal.

Apply pressure using the anvil to ensure good contact between the sample and the crystal.

Data Acquisition:

Instrument: A Fourier-Transform Infrared (FT-IR) spectrometer.

Spectral Range: 4000-400 cm⁻¹.

Number of Scans: 16-32 scans.

Resolution: 4 cm⁻¹.

IR Spectral Data (Predicted)
The IR spectrum of 4-Methyloxazol-5-amine will exhibit characteristic absorption bands for the

primary amine, the methyl group, and the oxazole ring.

Wavenumber (cm⁻¹) Intensity Vibrational Mode Assignment

3400-3300 Medium
N-H Asymmetric

Stretch
Primary Amine

3300-3200 Medium
N-H Symmetric

Stretch
Primary Amine

~2920 Weak-Medium C-H Stretch Methyl Group

~1640 Strong N-H Bend (Scissoring) Primary Amine

~1600 Medium C=N Stretch Oxazole Ring

~1500 Medium C=C Stretch Oxazole Ring

~1100 Strong C-O Stretch Oxazole Ring

The presence of two distinct N-H stretching bands is a hallmark of a primary amine.[1] The

C=N and C-O stretching frequencies are characteristic of the oxazole ring system.
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Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules. It provides information about the molecular weight and elemental

composition of a compound and can be used to deduce its structure by analyzing its

fragmentation patterns.

Experimental Protocol: Acquiring Mass Spectra
Method (Electron Ionization - EI):

Introduce a small amount of the sample into the mass spectrometer, typically via a direct

insertion probe or after separation by gas chromatography.

The sample is vaporized and then bombarded with a high-energy electron beam (typically 70

eV).[2]

The resulting ions are accelerated and separated by a mass analyzer.

Mass Spectral Data (Predicted)
The mass spectrum of 4-Methyloxazol-5-amine will show a molecular ion peak and several

fragment ions.

m/z Relative Intensity Assignment Rationale

98 High [M]⁺˙
Molecular ion

(C₄H₆N₂O)

83 Medium [M - CH₃]⁺
Loss of a methyl

radical

70 Medium
[M - N₂]⁺˙ or [M -

CO]⁺˙

Loss of nitrogen or

carbon monoxide from

the ring

55 High [M - HNCO]⁺˙ Loss of isocyanic acid

42 High [C₂H₂N]⁺
Fragmentation of the

oxazole ring
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Fragmentation Pathway:

The fragmentation of 4-Methyloxazol-5-amine under electron ionization is expected to

proceed through several key pathways.

[C₄H₆N₂O]⁺˙
m/z = 98

[C₃H₃N₂O]⁺
m/z = 83

- •CH₃

[C₄H₆O]⁺˙
m/z = 70

- N₂

[C₃H₃N]⁺˙
m/z = 55

- HNCO

[C₂H₂N]⁺
m/z = 42

- •CH

Click to download full resolution via product page

Predicted fragmentation pathway of 4-Methyloxazol-5-amine.

The molecular ion at m/z 98 is expected to be prominent. A key fragmentation is the loss of a

methyl radical to give an ion at m/z 83. The oxazole ring can undergo cleavage with the loss of

stable neutral molecules like nitrogen (N₂) or carbon monoxide (CO), leading to a fragment at

m/z 70. Another significant fragmentation pathway for amine-containing heterocycles is the loss

of isocyanic acid (HNCO), resulting in an ion at m/z 55. Further fragmentation of this ion can

lead to the species at m/z 42.

Conclusion
This technical guide provides a comprehensive overview of the expected spectroscopic data

for 4-Methyloxazol-5-amine. The predicted ¹H NMR, ¹³C NMR, IR, and MS data, along with

the detailed experimental protocols and interpretation, serve as a valuable resource for

researchers working with this compound. By understanding the characteristic spectroscopic

signatures outlined in this guide, scientists can confidently verify the identity, purity, and

structure of 4-Methyloxazol-5-amine, ensuring the integrity of their research and development

endeavors. The convergence of data from these orthogonal analytical techniques provides a

high degree of confidence in the structural assignment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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